1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]urea
• InChI: InChI=1S/C22H21N5O4/c28-22(24-17-5-7-19-20(13-17)31-14-30-19)23-16-3-1-15(2-4-16)18-6-8-21(26-25-18)27-9-11-29-12-10-27/h1-8,13H,9-12,14H2,(H2,23,24,28)
• InChI Key: WFLMISWWESHWAL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol
• CAS No.: 1049222-44-7

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea is a urea-based compound featuring a benzo[d][1,3]dioxol (benzodioxole) moiety and a morpholinopyridazinyl-phenyl group. The benzodioxole group is a common pharmacophore in medicinal chemistry, often associated with metabolic stability and enhanced binding affinity to biological targets. The urea linker (-NH-C(=O)-NH-) provides hydrogen-bonding capabilities, which can enhance interactions with enzymatic active sites or protein domains .

Biological Activity

1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea is a compound of interest due to its potential biological activities, particularly in the context of cancer therapy and enzyme inhibition. This article reviews the biological activity of this compound based on various studies, highlighting its mechanism of action, efficacy, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the following molecular structure:

• Molecular Formula : C$_{20}$H$_{22}$N$_{4}$O$_{3}$
• Molecular Weight : 366.42 g/mol
• IUPAC Name : 1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea

The biological activity of this compound is primarily attributed to its interaction with specific enzymes and receptors. Notably, it has been studied for its inhibitory effects on Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme involved in tryptophan metabolism that plays a critical role in immune regulation and tumor progression. Inhibition of IDO1 can enhance anti-tumor immunity by preventing the depletion of tryptophan, which is essential for T-cell proliferation.

Enzyme Inhibition

Recent studies have demonstrated that derivatives of phenyl urea compounds exhibit significant inhibitory activity against IDO1. For instance, a study synthesized various phenyl urea derivatives and evaluated their potency against IDO1 and tryptophan 2,3-dioxygenase (TDO). Among these compounds, several showed promising inhibitory effects, suggesting that modifications to the urea moiety can enhance biological activity .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Research indicates that it can induce apoptosis in cancer cells through the modulation of apoptotic pathways. The presence of the benzo[d][1,3]dioxole moiety is believed to contribute to this activity by enhancing cellular uptake and bioavailability .

Case Studies

Study Reference	Objective	Findings
	Evaluate IDO1 inhibition	Identified several phenyl urea derivatives with significant IDO1 inhibitory activity.
	Investigate anticancer properties	Demonstrated that the compound induces apoptosis in cancer cell lines.

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) studies indicate that modifications on the phenyl ring and the urea group significantly influence biological activity. For example:

• Substituents on the benzo[d][1,3]dioxole enhance binding affinity to target enzymes.
• The morpholinopyridazine moiety plays a crucial role in improving selectivity towards IDO1.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed analysis:

Structural Analog: (E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(4-(4-(5-((E)-3-(benzo[d][1,3]dioxol-5-yl)acryloyl)-2-hydroxybenzyl)piperazin-1-yl)phenyl)prop-2-en-1-one (Compound 12)

• Key Similarities :
  • Shares the benzodioxole moiety, which contributes to π-π stacking and hydrophobic interactions.
  • Contains a piperazine linker , analogous to the morpholine group in the target compound, both of which enhance solubility and modulate pharmacokinetics.
• Key Differences: Core Structure: Compound 12 is a bichalcone (α,β-unsaturated ketone), whereas the target compound is a urea derivative. Pharmacological Activity: Compound 12 exhibits NF-κB inhibition and cytotoxicity via Fas/CD95-dependent apoptosis, while the target urea compound’s mechanism remains uncharacterized in the provided evidence .

Chlorophenyl Derivatives (Compounds 13 and 14)

• Compound 13 : (E)-3-(2-Chlorophenyl)-1-(4-(4-(5-((E)-3-(2-chlorophenyl)acryloyl)-2-hydroxybenzyl)piperazin-1-yl)phenyl)prop-2-en-1-one.
• Compound 14 : (E)-3-(2,4-Dichlorophenyl)-1-(4-(4-(5-((E)-3-(2,4-dichlorophenyl)acryloyl)-2-hydroxybenzyl)piperazin-1-yl)phenyl)prop-2-en-1-one.
• Synthetic Yield: Compound 13 (57% yield) and Compound 14 (53% yield) have lower yields than Compound 12 (62%), suggesting steric or electronic challenges in their synthesis.

Data Table: Comparative Analysis

Parameter	Target Urea Compound	Compound 12	Compound 13	Compound 14
Core Structure	Urea linker	Bichalcone (α,β-unsaturated ketone)	Bichalcone (α,β-unsaturated ketone)	Bichalcone (α,β-unsaturated ketone)
Key Moieties	Benzodioxole, morpholinopyridazine	Benzodioxole, piperazine	2-Chlorophenyl, piperazine	2,4-Dichlorophenyl, piperazine
Hydrogen-Bonding Sites	Urea (-NH-C(=O)-NH-)	Ketone (-C=O), hydroxyl (-OH)	Ketone (-C=O), hydroxyl (-OH)	Ketone (-C=O), hydroxyl (-OH)
Reported Activity	Not specified in evidence	NF-κB inhibition, cytotoxic	NF-κB inhibition, cytotoxic	NF-κB inhibition, cytotoxic
Synthetic Yield	Not reported	62%	57%	53%

Research Findings and Mechanistic Insights

• Bichalcone Analogs (Compounds 12–14) :
  • Demonstrated NF-κB inhibition (IC₅₀ values in low micromolar range) and induced apoptosis in cancer cells via Fas/CD95 activation. The α,β-unsaturated ketone moiety is critical for Michael addition-mediated covalent binding to cysteine residues in NF-κB .
• Target Urea Compound: The urea group may engage in hydrogen bonding with kinase ATP-binding pockets or protein-protein interaction interfaces.